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Compound of Interest

Compound Name: Cyanidin 3-Xyloside

Cat. No.: B11932047 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyanidin 3-xyloside is a naturally occurring anthocyanin, a subclass of flavonoids, responsible

for the vibrant red, purple, and blue pigments in many fruits and vegetables. It is a glycosylated

form of cyanidin, where a xylose sugar molecule is attached to the cyanidin aglycone. This

compound has garnered significant interest in the scientific community due to its potential

health benefits, primarily attributed to its potent antioxidant and anti-inflammatory properties.

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and known biological activities of cyanidin 3-xyloside, with a

focus on its potential therapeutic applications.

Chemical Structure and Physicochemical Properties
Cyanidin 3-xyloside, with the IUPAC name 3-[(2S,3R,4R,5R)-3,4-dihydroxy-5-

(hydroxymethyl)oxolan-2-yl]oxy-2-(3,4-dihydroxyphenyl)chromenylium-5,7-diol, is a cationic

flavonoid.[1] The core structure consists of the cyanidin aglycone, characterized by two

aromatic rings (A and B) and a heterocyclic C ring containing an oxygen atom. The presence of

hydroxyl groups on the B-ring is crucial for its antioxidant activity. A xylose sugar moiety is

attached at the C3 position of the C-ring.

Below is a table summarizing the key physicochemical properties of Cyanidin 3-Xyloside.
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Property Value Source

Molecular Formula C₂₀H₁₉O₁₀⁺ [1]

Molecular Weight 419.4 g/mol [1]

Exact Mass 419.09782180 Da [1]

CAS Number 29761-24-8 [1]

IUPAC Name

3-[(2S,3R,4R,5R)-3,4-

dihydroxy-5-

(hydroxymethyl)oxolan-2-

yl]oxy-2-(3,4-

dihydroxyphenyl)chromenylium

-5,7-diol

[1]

Predicted Water Solubility 0.41 g/L [2]

Predicted logP 1.45 [2]

Appearance Dark red solid [3]

Solubility
Slightly soluble in methanol

and water
[3]

Stability
Light and temperature

sensitive
[3]

Biological Activities and Potential Therapeutic
Applications
The biological activities of cyanidin 3-xyloside are largely attributed to its antioxidant and anti-

inflammatory effects. While much of the specific research has been conducted on the more

common cyanidin-3-O-glucoside, the structural similarities suggest that cyanidin 3-xyloside
likely exhibits comparable, albeit potentially modulated, activities.

Antioxidant Activity
Anthocyanins, including cyanidin 3-xyloside, are potent antioxidants. Their ability to scavenge

free radicals is a key mechanism underlying their protective effects against various diseases.
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The antioxidant capacity of anthocyanins is often evaluated using assays such as the Ferric

Reducing Antioxidant Power (FRAP), 2,2-diphenyl-1-picrylhydrazyl (DPPH), and Oxygen

Radical Absorbance Capacity (ORAC) assays.

While specific quantitative data for cyanidin 3-xyloside is limited, studies on black raspberries,

which contain cyanidin 3-xylosylrutinoside, have demonstrated significant antioxidant activity.[4]

[5]

Anti-inflammatory Activity
Chronic inflammation is a key factor in the pathogenesis of numerous diseases. Cyanidin and

its glycosides have been shown to exert anti-inflammatory effects by modulating key signaling

pathways involved in the inflammatory response.

Signaling Pathways
Based on studies of closely related cyanidin glycosides, it is highly probable that cyanidin 3-
xyloside exerts its biological effects through the modulation of the Mitogen-Activated Protein

Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) signaling pathways. These pathways are

central to cellular processes such as inflammation, proliferation, and apoptosis.
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Experimental Protocols
Isolation and Purification of Cyanidin 3-Xyloside
A general protocol for the isolation of anthocyanins from plant material involves extraction with

an acidified solvent followed by chromatographic purification.
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Methodology:
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Extraction: Homogenize the plant material with an acidified solvent (e.g., 80% methanol or

ethanol with 0.1% HCl or formic acid).

Filtration and Concentration: Filter the extract to remove solid debris and concentrate it

under reduced pressure using a rotary evaporator.

Purification: The crude extract is then subjected to column chromatography. Amberlite XAD-7

resin is often used for initial cleanup, followed by further purification on a Sephadex LH-20

column.

Analysis: The purity and identity of the isolated compound are confirmed by High-

Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD), Liquid

Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR)

spectroscopy.

Western Blot Analysis of MAPK and NF-κB Pathway
Activation
Protocol for assessing the effect of Cyanidin 3-Xyloside on protein phosphorylation in cell

culture:

Cell Culture and Treatment: Plate cells (e.g., macrophages like RAW 264.7 or intestinal

epithelial cells like Caco-2) and allow them to adhere. Pre-treat the cells with varying

concentrations of Cyanidin 3-Xyloside for a specified time (e.g., 1-2 hours).

Stimulation: Induce an inflammatory response by treating the cells with an inflammatory

agent such as lipopolysaccharide (LPS) or tumor necrosis factor-alpha (TNF-α).

Cell Lysis: Wash the cells with cold phosphate-buffered saline (PBS) and lyse them using a

radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase

inhibitors.

Protein Quantification: Determine the protein concentration of the cell lysates using a protein

assay (e.g., BCA assay).

SDS-PAGE and Electrotransfer: Separate the proteins by sodium dodecyl sulfate-

polyacrylamide gel electrophoresis (SDS-PAGE) and transfer them to a polyvinylidene
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difluoride (PVDF) or nitrocellulose membrane.

Immunoblotting: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or bovine

serum albumin in Tris-buffered saline with Tween 20) and then incubate with primary

antibodies specific for the phosphorylated and total forms of the proteins of interest (e.g., p-

p38, p38, p-p65, p65).

Detection: After washing, incubate the membrane with a horseradish peroxidase (HRP)-

conjugated secondary antibody. Detect the protein bands using an enhanced

chemiluminescence (ECL) substrate.

Conclusion
Cyanidin 3-xyloside is a promising natural compound with significant antioxidant and potential

anti-inflammatory properties. While further research is needed to fully elucidate its specific

mechanisms of action and therapeutic potential, the existing evidence from related cyanidin

glycosides suggests that it warrants further investigation for its role in the prevention and

treatment of chronic diseases. The methodologies outlined in this guide provide a framework

for researchers to explore the biological activities of this intriguing anthocyanin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Black soybean anthocyanins attenuate inflammatory responses by suppressing reactive
oxygen species production and mitogen activated protein kinases signaling in
lipopolysaccharide-stimulated macrophages - PMC [pmc.ncbi.nlm.nih.gov]

2. globalsciencebooks.info [globalsciencebooks.info]

3. Signaling pathways western immunoblotting analysis [bio-protocol.org]

4. Cyanidin-3-O-glucoside inhibits NF-kB signalling in intestinal epithelial cells exposed to
TNF-α and exerts protective effects via Nrf2 pathway activation - PubMed
[pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b11932047?utm_src=pdf-body
https://www.benchchem.com/product/b11932047?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5621357/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5621357/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5621357/
http://www.globalsciencebooks.info/Online/GSBOnline/images/0906/IJBPS_3(SI1)/IJBPS_3(SI1)31-45o.pdf
https://bio-protocol.org/exchange/minidetail?id=8787427&type=30
https://pubmed.ncbi.nlm.nih.gov/27793764/
https://pubmed.ncbi.nlm.nih.gov/27793764/
https://pubmed.ncbi.nlm.nih.gov/27793764/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Cyanidin-3-O-Glucoside Ameliorates Lipopolysaccharide-Induced Injury Both In Vivo and
In Vitro Suppression of NF-κB and MAPK Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Cyanidin 3-Xyloside: A Technical Guide to its Chemical
Structure and Biological Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11932047#chemical-structure-and-properties-of-
cyanidin-3-xyloside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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